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Compound of Interest

Compound Name: Nortriptyline N-Ethyl Carbamate

Cat. No.: B045774

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nortriptyline N-Ethyl Carbamate, with the CAS number 16234-88-1, is primarily known as a
process impurity and metabolite of the tricyclic antidepressant, Nortriptyline.[1][2][3] As a
reference standard, it plays a crucial role in the quality control and impurity profiling of
Nortriptyline drug products.[4] This technical guide provides a comprehensive overview of the
available information on Nortriptyline N-Ethyl Carbamate, including its chemical properties
and its relationship to the parent drug, Nortriptyline. Due to the limited publicly available
research on this specific carbamate derivative, this guide also outlines hypothetical
experimental workflows and signaling pathways based on the known pharmacology of
Nortriptyline to guide future research.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Nortriptyline N-Ethyl Carbamate is
presented in the table below. This data has been compiled from various chemical databases
and supplier information.[3][5][6]
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Property Value Reference(s)
CAS Number 16234-88-1 [3][5][6]
Molecular Formula C22H25NO2 [31[5][6]
Molecular Weight 335.44 g/mol [5]

ethyl (3-(10,11-dihydro-5H-

dibenzo[a,d][7]annulen-5-
IUPAC Name _ [6]
ylidene)propyl)

(methyl)carbamate

Nortriptyline EP Impurity G,
Synonyms T } [8]
Nortriptyline Impurity G

Appearance Solid (form may vary)

Solubility Data not publicly available
Melting Point Data not publicly available
Boiling Point Data not publicly available

Relationship to Nortriptyline and Potential
Pharmacological Relevance

Nortriptyline is a second-generation tricyclic antidepressant that functions primarily as a
norepinephrine and, to a lesser extent, serotonin reuptake inhibitor.[8][9] This inhibition of
neurotransmitter reuptake in the synaptic cleft is the primary mechanism behind its
antidepressant effects.[9] Nortriptyline also exhibits antagonist activity at various other
receptors, including histaminergic, cholinergic, and adrenergic receptors.[8][9]

Nortriptyline N-Ethyl Carbamate is a derivative of Nortriptyline where the secondary amine
has been modified to an N-ethyl carbamate. This structural change is significant as the
secondary amine of Nortriptyline is crucial for its interaction with the norepinephrine and
serotonin transporters. The presence of the bulky and less basic carbamate group would likely
alter the binding affinity and activity at these transporters.
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Hypothetical Sighaling Pathway

The following diagram illustrates the established signaling pathway of Nortriptyline. It is
hypothesized that Nortriptyline N-Ethyl Carbamate, if it possesses any activity, would interact
with the same targets, albeit with different potency.
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Caption: Hypothetical interaction of Nortriptyline and its N-Ethyl Carbamate derivative.

Experimental Protocols

As there are no specific experimental protocols published for the synthesis and biological
evaluation of Nortriptyline N-Ethyl Carbamate, this section outlines general methodologies
that would be appropriate for its study.

Synthesis

A plausible synthetic route to Nortriptyline N-Ethyl Carbamate would involve the reaction of
Nortriptyline with ethyl chloroformate in the presence of a suitable base.

General Procedure:

» Dissolve Nortriptyline in an aprotic solvent (e.g., dichloromethane, tetrahydrofuran).

e Add a non-nucleophilic base (e.qg., triethylamine, diisopropylethylamine) to the solution.
e Cool the reaction mixture to 0 °C in an ice bath.

o Slowly add a solution of ethyl chloroformate in the same solvent.

 Allow the reaction to warm to room temperature and stir until completion (monitored by TLC
or LC-MS).

e Quench the reaction with water and extract the product with an organic solvent.

e Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

» Purify the crude product by column chromatography on silica gel.

The following diagram illustrates a generalized workflow for the synthesis and purification of a
small molecule like Nortriptyline N-Ethyl Carbamate.
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Caption: A generalized workflow for chemical synthesis and purification.

In Vitro Pharmacological Evaluation

To determine the biological activity of Nortriptyline N-Ethyl Carbamate, a series of in vitro
assays would be necessary.

4.2.1. Radioligand Binding Assays:
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e Objective: To determine the binding affinity of the compound for the human norepinephrine
transporter (hNNET) and human serotonin transporter (hSERT).

o Methodology:
o Prepare cell membranes from cell lines stably expressing hNET or hSERT.

o Incubate the membranes with a radiolabeled ligand (e.g., [3H]nisoxetine for hNET,
[?H]citalopram for hSERT) and varying concentrations of Nortriptyline N-Ethyl
Carbamate.

o After incubation, separate bound and free radioligand by rapid filtration.
o Quantify the radioactivity of the filters using liquid scintillation counting.

o Calculate the Ki values from the IC50 values determined from concentration-response
curves.

4.2.2. Neurotransmitter Reuptake Assays:
» Objective: To measure the functional inhibition of norepinephrine and serotonin reuptake.
e Methodology:
o Use synaptosomes prepared from rat brain tissue or cell lines expressing hNET or hSERT.

o Pre-incubate the synaptosomes or cells with varying concentrations of Nortriptyline N-
Ethyl Carbamate.

o Add radiolabeled neurotransmitter ([3H]norepinephrine or [3H]serotonin).
o After a short incubation period, terminate the uptake by rapid filtration and washing.
o Measure the radioactivity accumulated in the synaptosomes or cells.

o Determine the IC50 values for the inhibition of reuptake.
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The logical relationship for assessing the potential activity of a Nortriptyline derivative is
depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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